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Compound of Interest

Compound Name:
3-(Hydroxymethyl)piperidin-3-ol

hydrochloride

CAS No.: 1706418-86-1

Cat. No.: B3109182

Get Quote

Executive Summary
This Application Note details the scalable synthesis of 3-(Hydroxymethyl)piperidin-3-ol
hydrochloride, a critical gem-disubstituted piperidine scaffold used in fragment-based drug

discovery (FBDD) and the synthesis of next-generation kinase inhibitors.[1]

While medicinal chemistry routes often rely on hazardous reagents (e.g., ozonolysis of vinyl-

piperidines) or expensive transition metals (OsO₄), this guide presents a Process Chemistry

Route optimized for kilogram-scale production.[1] The methodology utilizes the Corey-

Chaykovsky epoxidation followed by hydrolytic ring opening, ensuring high safety margins,

cost-effectiveness, and reproducible impurity profiles.[1]

Key Advantages of This Protocol
Safety: Eliminates the use of ozone generators and highly toxic osmium tetroxide.[1]

Scalability: Uses standard batch reactors with manageable exotherms.[1]
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Purification: Designed to minimize chromatography; relies on crystallization and salt

formation.[1]

Retrosynthetic Analysis & Route Selection
The construction of the quaternary carbon at the C3 position is the primary synthetic challenge.

[1] Two main strategies were evaluated:

Route A (MedChem): Grignard addition of vinylmagnesium bromide to N-Boc-3-piperidinone,

followed by ozonolysis and reduction.[1]

Drawback: Ozonolysis is hazardous at scale (explosive ozonides) and requires specialized

flow equipment.[1]

Route B (Process - Selected): Corey-Chaykovsky epoxidation of N-Boc-3-piperidinone to

form a spiro-epoxide, followed by acid-catalyzed hydrolytic ring opening.[1]

Benefit: Convergent, uses stable reagents (TMSOI), and proceeds with high

regioselectivity.[1]

Reaction Scheme
The selected route proceeds via the Spiro-epoxide Intermediate (CAS 147804-30-6).[1]

N-Boc-3-Piperidinone
(Starting Material)

Spiro-Epoxide Intermediate
(CAS 147804-30-6)

Step 1: TMSOI, KOtBu
DMSO/THF, 0°C to RT N-Boc-3-(hydroxymethyl)

piperidin-3-ol

Step 2: 10% H2SO4 (aq)
THF, 60°C 3-(Hydroxymethyl)piperidin-3-ol

Hydrochloride (Target)

Step 3: 4M HCl/Dioxane
Deprotection

Click to download full resolution via product page

Figure 1: Synthetic pathway from N-Boc-3-piperidinone to the target HCl salt.[1][2]

Detailed Experimental Protocols
Step 1: Synthesis of tert-Butyl 1-oxa-6-
azaspiro[2.5]octane-6-carboxylate (Spiro-Epoxide)
This step installs the quaternary center via a sulfur ylide.[1][3] The reaction is sensitive to

moisture and requires careful temperature control during base addition.[1]
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Reagents:

Trimethylsulfoxonium iodide (TMSOI): 1.2 equiv.[1]

Potassium tert-butoxide (KOtBu): 1.3 equiv.[1]

N-Boc-3-piperidinone: 1.0 equiv.[1]

Solvent: DMSO (anhydrous) / THF (1:1 v/v).[1]

Protocol:

Ylide Formation: Charge a dry reactor with TMSOI (1.2 eq) and anhydrous DMSO/THF (5

vol). Cool to 0–5°C.[1]

Base Addition: Add KOtBu (1.3 eq) portion-wise over 30 minutes, maintaining internal

temperature <10°C. Caution: Exothermic. Stir for 1 hour at 0°C to form the milk-white ylide

suspension.

Substrate Addition: Dissolve N-Boc-3-piperidinone (1.0 eq) in THF (2 vol). Add this solution

dropwise to the ylide suspension over 45 minutes at 0–5°C.

Reaction: Allow the mixture to warm to Room Temperature (20–25°C) and stir for 4–6 hours.

IPC (TLC/HPLC): Monitor consumption of ketone. Limit: <2% ketone remaining.[1]

Quench & Workup: Cool to 10°C. Quench slowly with water (10 vol). Extract with Ethyl

Acetate (3 x 5 vol).

Wash: Wash combined organics with brine (5 vol) to remove DMSO. Dry over Na₂SO₄ and

concentrate.

Output: Pale yellow oil (Spiro-epoxide).[1] Yield typically 85–92%.[1] Used directly in Step 2.

Step 2: Hydrolytic Ring Opening[1]
The spiro-epoxide is opened under acidic conditions.[1] The mechanism favors attack of water

at the more substituted carbon (C3) or the less substituted methylene depending on conditions.
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[1] Under aqueous acidic conditions, the reaction is driven by relief of ring strain to form the

gem-diol.[1]

Protocol:

Dissolution: Dissolve the crude Spiro-epoxide (from Step 1) in THF (3 vol).

Acid Hydrolysis: Add 10% aqueous H₂SO₄ (5 vol).

Reaction: Heat the biphasic mixture to 60°C with vigorous stirring for 3–5 hours.

IPC:[4] Monitor disappearance of epoxide.

Neutralization: Cool to 20°C. Adjust pH to ~8 using saturated aqueous NaHCO₃.

Extraction: Extract with Ethyl Acetate (or DCM) (3 x 5 vol). The product is polar; ensure

thorough extraction.

Purification: Concentrate organics. If necessary, recrystallize from Hexane/EtOAc or proceed

to deprotection if purity >95%.[1]

Intermediate:N-Boc-3-(hydroxymethyl)piperidin-3-ol.[1]

Step 3: Global Deprotection & Salt Formation
Protocol:

Dissolution: Dissolve the Step 2 intermediate in 1,4-Dioxane (3 vol) (or MeOH).

Acidification: Add 4M HCl in Dioxane (3–4 equiv) dropwise at 10–15°C.

Deprotection: Stir at room temperature for 2–3 hours. A white precipitate should form.[1]

IPC:[4] Monitor loss of Boc group (LC-MS).[1]

Isolation: Filter the solid. Wash the cake with cold MTBE (methyl tert-butyl ether) to remove

organic impurities.[1]

Drying: Dry in a vacuum oven at 40°C for 12 hours.
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Final Product:3-(Hydroxymethyl)piperidin-3-ol hydrochloride. White hygroscopic solid.[1]

Process Flow & Critical Parameters
The following diagram illustrates the operational workflow and Critical Process Parameters

(CPPs) that must be controlled to ensure batch success.
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Step 1: Epoxidation

Step 2: Hydrolysis

Step 3: Salt Formation
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(H2SO4/THF)
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Figure 2: Operational Process Flow Diagram highlighting Critical Process Parameters (CPPs).
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Analytical Specifications
Parameter Specification Method

Appearance White to off-white solid Visual

Purity (HPLC) ≥ 98.0% Reverse Phase C18, 210 nm

Assay (Titration) 98.0 – 102.0% Argentometric (Cl content)

Residual Solvents Meets ICH Q3C GC-HS

Water Content < 1.0% (Very Hygroscopic) Karl Fischer

Identity Matches Reference Std 1H-NMR, MS

NMR Data (D₂O, 400 MHz):

δ 3.65 (s, 2H, -CH₂OH), 3.40-3.20 (m, 2H), 3.10-2.90 (m, 2H), 1.95-1.75 (m, 2H), 1.70-1.55

(m, 2H).[1] (Protons on N exchange/shift depending on pH).[1]

Safety & Waste Management
TMSOI (Trimethylsulfoxonium iodide): Irritant.[1] Generates dimethyl sulfide (DMS)

byproducts which have a potent stench.[1] Use bleach scrubbers for off-gas.[1]

DMSO Waste: Aqueous layers from Step 1 contain DMSO.[1] Do not mix with strong

oxidizers.[1] Dispose of via incineration.

Exotherms: The ylide formation and quenching steps are exothermic.[1] Ensure cooling

capacity is available before starting.[1]
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Disclaimer & Data Validity:
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intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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